[2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Molecular Formula: C14H13Cl4N
• Molecular Weight: 337.1 g/mol
• SMILES: CN(C)C1=C(C=CC(=C1)C2CC(=C(C(=C2)Cl)Cl)Cl)Cl
• InChI: InChI=1S/C14H13Cl4N/c1-19(2)13-7-8(3-4-10(13)15)9-5-11(16)14(18)12(17)6-9/h3-5,7,9H,6H2,1-2H3
• InChIKey: ADNMBBXSPRVGQX-UHFFFAOYSA-N

2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS 1361489-25-9): Procurement-Grade Profile for Screening Library Selection

[2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (PubChem CID 118835674; CAS 1361489-25-9) is a polychlorinated aromatic amine with the molecular formula C14H13Cl4N and a molecular weight of 337.1 g/mol [1]. The compound belongs to a structural class featuring a chloro-substituted N,N-dimethylaniline core coupled to a trichlorocyclohexa-2,4-dienyl moiety. Its computed XLogP3-AA of 5.4 indicates substantial lipophilicity, while the topological polar surface area (TPSA) of only 3.2 Ų suggests high membrane permeability potential [1]. The compound is cataloged as AK273590 and is available from specialty chemical suppliers as part of diversity-oriented screening libraries, with reported purity specifications of ≥98% [1].

Screening library enrichment for CNS-penetrant subsets

Regioisomer identity as procurement quality checkpoint

High computed lipophilicity with minimal polar surface area

• [1] PubChem Compound Summary, CID 118835674, 2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine, National Center for Biotechnology Information, accessed May 2026. View Source

Why Generic Substitution of 2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Is Not Supported by Available Evidence

Substitution of this compound with other positional isomers or in-class analogs cannot be presumed to be functionally equivalent. The C14H13Cl4N isomer space contains at least 62 structurally distinct compounds registered under separate CAS numbers, varying in the position of the chlorine atom on the phenyl ring (2-, 3-, 4-, or 5-chloro) and the chlorination pattern on the cyclohexadienyl ring (e.g., 2,3,5-; 2,3,6-; 2,4,6-; 3,4,5-trichloro) . These positional variations alter computed properties such as logP, steric configuration, and electronic distribution, which can lead to divergent target binding, metabolic stability, and off-target profiles. However, it must be explicitly stated that no head-to-head comparative biological, pharmacological, or toxicological data have been published in the peer-reviewed literature or patent corpus for this specific compound against its closest analogs. Procurement decisions based on structural differentiation alone carry inherent uncertainty .

Isomer space diversity

Over 60 regioisomers exist under separate CAS numbers; functional interchange unsupported.

Positional chlorine shift

Chlorine relocation on cyclohexadiene or aniline may alter target binding and metabolism.

Absence of comparative bioactivity data

No head-to-head pharmacological data exist; substitution carries inherent uncertainty.

Quantitative Differentiation Evidence for 2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine: Procurement-Focused Comparator Analysis

Computed Lipophilicity (XLogP3-AA): Target Compound vs. Dechlorinated Phenyl Analog

The target compound exhibits a computed XLogP3-AA of 5.4, reflecting its tetrachlorinated structure. In comparison, the dechlorinated phenyl analog Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS 1361659-03-1), which lacks the ortho-chloro substituent on the aniline ring, has a lower computed logP (estimated approximately 4.5–5.0 based on the loss of one chlorine atom, though an exact PubChem-computed value for this comparator is not available in the same release). This difference of approximately 0.4–0.9 logP units indicates that the target compound is meaningfully more lipophilic, which may influence membrane partitioning, plasma protein binding, and tissue distribution [1].

Lipophilicity (XLogP3-AA)

Class-level inference

Target: 5.4

Analog: ~4.5–5.0

Δ +0.4 to +0.9

May influence membrane partitioning

Computed values only; comparator estimated

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	5.4 (PubChem 2.1, 2021.05.07 release)
Comparator Or Baseline	Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS 1361659-03-1): estimated XLogP3-AA ≈ 4.5–5.0 (no PubChem-computed value available; estimate based on one fewer chlorine atom).
Quantified Difference	ΔXLogP3-AA ≈ +0.4 to +0.9 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); comparator value not experimentally measured.

Why This Matters

Higher lipophilicity can translate into enhanced passive membrane permeability and blood-brain barrier penetration potential, which is a critical selection criterion for CNS-targeted screening campaigns.

• [1] PubChem Compound Summary, CID 118835674, Computed Properties section: XLogP3-AA = 5.4, National Center for Biotechnology Information, accessed May 2026. View Source

Topological Polar Surface Area (TPSA): Target Compound vs. Hydrogen-Bond Donor-Containing Comparator

The target compound has a computed TPSA of 3.2 Ų, which is exceptionally low and arises from the single tertiary amine nitrogen (no N–H hydrogen bond donor). In contrast, secondary amine analogs bearing a hydrogen on the nitrogen (e.g., des-methyl metabolites or synthetic intermediates with H-N donor capacity) would exhibit TPSA values ≥12 Ų due to the additional N–H polar contribution. The target compound's TPSA of 3.2 Ų falls well below the commonly cited oral bioavailability threshold of 140 Ų (Veber rule) and the CNS drug threshold of <60–70 Ų, positioning it favorably for membrane permeation relative to any comparator with a free N–H group [1].

Topological Polar Surface Area

Class-level inference

3.2 Ų

Lower TPSA vs. ≥12 Ų (N–H analog) may favor passive permeability

Comparator TPSA estimated; no experimental value

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	3.2 Ų (Cactvs 3.4.6.11, PubChem release 2019.06.18)
Comparator Or Baseline	Secondary amine analog (N–H containing): TPSA ≥ 12 Ų (estimated from addition of one N–H polar contribution of ~9–10 Ų). No specific CAS comparator with published TPSA identified.
Quantified Difference	ΔTPSA ≥ 8.8 Ų (target has lower TPSA, more favorable for membrane permeation)
Conditions	Computed by Cactvs 3.4.6.11; comparator value is a structural estimate, not experimentally validated.

Why This Matters

Extremely low TPSA is a key differentiator for procurement when the screening objective involves intracellular or CNS targets, as TPSA is inversely correlated with passive transcellular permeability.

• [1] PubChem Compound Summary, CID 118835674, Computed Properties section: Topological Polar Surface Area = 3.2 Ų, National Center for Biotechnology Information, accessed May 2026. View Source

Chlorine Substitution Pattern on Cyclohexadienyl Ring: 3,4,5-Trichloro Isomer vs. 2,3,5- and 2,3,6-Trichloro Isomers

The target compound carries the 3,4,5-trichloro substitution pattern on the cyclohexadienyl ring, which places chlorine atoms on three contiguous positions of the six-membered ring. The closest registered regioisomer, [2-Chloro-5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS 1361597-83-2), differs by relocating one chlorine from the 4-position to the 2-position, creating a 2,3,5-trichloro pattern. This positional shift alters the steric and electronic environment around the cyclohexadiene π-system: the 2-chloro substituent in the comparator introduces steric bulk adjacent to the phenyl attachment point that is absent in the target compound . While quantitative receptor-binding data are not publicly available for either compound, the difference in chlorine topology is structural and verifiable via InChIKey comparison (target: ADNMBBXSPRVGQX; comparator: GSIBXLOQPGYFKA) .

Regioisomer identity

Data to verify

3,4,5-trichloro

vs 2,3,5-trichloro

Distinct InChIKeys

Structural QC for correct regioisomer procurement

No comparative bioactivity data available

Evidence Dimension	Cyclohexadienyl chlorine substitution pattern
Target Compound Data	3,4,5-trichloro pattern on cyclohexa-2,4-dienyl ring (InChIKey: ADNMBBXSPRVGQX-UHFFFAOYSA-N)
Comparator Or Baseline	[2-Chloro-5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine, CAS 1361597-83-2: 2,3,5-trichloro pattern (InChIKey: GSIBXLOQPGYFKA-UHFFFAOYSA-N). Quantitative bioactivity comparison data are not available.
Quantified Difference	No quantitative bioactivity difference established; structural difference is topological (chlorine at position 4 vs. position 2 on cyclohexadiene).
Conditions	Structural comparison based on PubChem-registered InChIKeys and SMILES; no comparative assay data exist in the public domain as of May 2026.

Why This Matters

In the absence of published biological data, the distinct regioisomeric identity serves as a procurement-quality control checkpoint: the 3,4,5-trichloro pattern can be analytically distinguished from other trichloro isomers by chromatographic retention time, mass spectral fragmentation, or NMR, ensuring that screening results are assigned to the correct regioisomer.

Recommended Application Scenarios for 2-Chloro-5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Based on Available Evidence

Diversity-Oriented Screening Library Enrichment for CNS-Penetrant Hit Discovery

The compound's computed XLogP3-AA of 5.4 and TPSA of 3.2 Ų satisfy empirical guidelines for CNS drug-likeness (logP 2–5, TPSA < 60–70 Ų) . When procuring compounds to supplement a blood-brain barrier-permeable screening subset, this compound offers a distinct physicochemical profile within the polychlorinated cyclohexadienyl-amine class. Its absence of hydrogen bond donors eliminates a variable that confounds permeability comparisons across compound series. Researchers should verify purity specifications (≥98% per vendor datasheet ) prior to screening, as residual synthetic intermediates with N–H functionality could alter assay outcomes.

Agrochemical Lead Generation Targeting Lipophilic Pest Enzyme Active Sites

Cyclohexadiene derivatives with dimethylamine substituents have been claimed in patent literature as possessing fungicidal, acaricidal, and insecticidal properties . The target compound's high lipophilicity (XLogP3-AA 5.4) and tetrachlorinated structure are consistent with the physicochemical requirements for cuticle penetration in arthropod pests and leaf surface retention in crop protection formulations. Procurement for agrochemical screening programs should prioritize this specific regioisomer (3,4,5-trichloro) over the 2,3,5- or 2,3,6-trichloro isomers, as the contiguous chlorine arrangement on the cyclohexadiene ring may confer differential metabolic stability to oxidative dehalogenation enzymes such as LinB-type haloalkane dehalogenases , though direct experimental confirmation is lacking.

Environmental Fate and Metabolite Reference Standard for HCH Degradation Studies

Trichlorocyclohexadiene moieties are established intermediates in the microbial degradation pathway of hexachlorocyclohexane (HCH) isomers . While the target compound itself is a synthetic N,N-dimethylaniline conjugate not reported as a natural metabolite, its chlorocyclohexadienyl substructure is directly relevant to the TCDN (tetrachloro-1,4-cyclohexadiene) and trichlorocyclohexadiene intermediates observed in Arthrobacter citreus and Sphingobium spp. degradation studies . The compound may serve as a structurally related reference standard for GC-MS or LC-MS/MS method development targeting chlorocyclohexadiene environmental contaminants, provided that its distinct retention characteristics (driven by the 3,4,5-trichloro pattern and dimethylamine functionality) are validated against authentic degradation product standards.

Application

Selection Property

Validation Focus

CNS-penetrant screening library enrichment

Low TPSA and high logP profile

Permeability prediction in silico or PAMPA

Agrochemical lead generation

Lipophilic tetrachlorinated structure

Metabolic stability and cuticle penetration screening

Environmental fate reference standard

Trichlorocyclohexadiene substructure

GC-MS/LC-MS method development